2-Morpholin-4-YL-thiazol-4-ylamine

• IUPAC Name: 2-morpholin-4-yl-1,3-thiazol-4-amine
• InChI: InChI=1S/C7H11N3OS/c8-6-5-12-7(9-6)10-1-3-11-4-2-10/h5H,1-4,8H2
• InChI Key: HGXLNZXTYOPVHM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=CS2)N
• Molecular Formula: C7H11N3OS
• DSSTOX Substance ID: DTXSID10652837
• Molecular Weight: 185.25 g/mol
• CAS RN: 695147-00-3

Description

2-Morpholin-4-YL-thiazol-4-ylamine is a chemical compound with the molecular formula C7H11N3OS and a molecular weight of 185.24674. It is a compound that falls under the category of morpholines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like 2-Morpholin-4-YL-thiazol-4-ylamine can be determined using various techniques. These properties include hardness, topography, hydrophilicity, and others, which are known to be important parameters in the biological evaluation of materials.

Scientific Research Applications

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities. They are found in many potent biologically active compounds, such as antimicrobial (sulfazole), antiretroviral (ritonavir), antifungal (abafungin), anticancer (tiazofurin), antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

The specific scientific field, application, methods of application or experimental procedures, and results or outcomes would vary depending on the specific thiazole derivative and its intended use. For example, the methods of application for an antimicrobial drug would be different from those of an anticancer drug.

Anti-Inflammatory Properties

• Field : Medicinal Chemistry
• Application : A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino]benzamides derivatives were synthesized. These compounds were evaluated for their anti-inflammatory activity.
• Methods : The compounds were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloroethyl)piperidine hydrochloride and 4-(2-chloroethyl)morpholine hydrochloride to yield the final derivatives.
• Results : Among the series, compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition. These compounds also demonstrated excellent COX-2 SI values and showed significant inhibition of albumin denaturation.

Diverse Biological Activities

• Field : Medicinal Chemistry
• Application : Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.
• Methods : The specific methods of application would depend on the specific thiazole derivative and its intended use.
• Results : The results would also vary depending on the specific thiazole derivative and its intended use.

Antimicrobial Properties

• Field : Medicinal Chemistry
• Application : Thiazole derivatives, such as sulfathiazole, have been used as antimicrobial drugs.
• Methods : The specific methods of application would depend on the specific thiazole derivative and its intended use.
• Results : The results would also vary depending on the specific thiazole derivative and its intended use.

Antiretroviral Properties

• Field : Medicinal Chemistry
• Application : Thiazole derivatives, such as ritonavir, have been used as antiretroviral drugs.
• Methods : The specific methods of application would depend on the specific thiazole derivative and its intended use.
• Results : The results would also vary depending on the specific thiazole derivative and its intended use.

Antifungal Properties

• Field : Medicinal Chemistry
• Application : Thiazole derivatives, such as abafungin, have been used as antifungal drugs.
• Methods : The specific methods of application would depend on the specific thiazole derivative and its intended use.
• Results : The results would also vary depending on the specific thiazole derivative and its intended use.

Anticancer Properties

• Field : Medicinal Chemistry
• Application : Thiazole derivatives, such as tiazofurin, have been used as anticancer drugs.
• Methods : The specific methods of application would depend on the specific thiazole derivative and its intended use.
• Results : The results would also vary depending on the specific thiazole derivative and its intended use.

Future Directions

While specific future directions for 2-Morpholin-4-YL-thiazol-4-ylamine are not available, the field of drug conjugates as drug delivery systems for the treatment of cancer continues to advance with the application of new technologies.